Cas no 2138535-56-3 (3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2138535-56-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6536302
• PubChem ID: 165499290
• Update Time: 2025-05-21

3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one
• EN300-1158568
• 2138535-56-3
• 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C11H14N2O2/c1-8-2-3-9(14)6-10(8)13-7-12-5-4-11(13)15/h4-5,7-8,10H,2-3,6H2,1H3
• InChI Key： CZLYXMRCJOEUDF-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N1C=NC=CC1=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one

Research Briefing on 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one (CAS: 2138535-56-3): Recent Advances and Applications

In recent years, the compound 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one (CAS: 2138535-56-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing body of research on this molecule underscores its importance as a scaffold for drug development and its role in elucidating novel biological mechanisms.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one derivatives. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its efficacy against a panel of cancer cell lines. The results demonstrated significant cytotoxic activity, particularly in breast and lung cancer models, with IC50 values in the low micromolar range. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a targeted therapy.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the anti-inflammatory properties of 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one. Using a murine model of acute inflammation, the researchers observed a marked reduction in pro-inflammatory cytokines such as TNF-α and IL-6 upon treatment with the compound. Molecular docking simulations further revealed its interaction with the active site of cyclooxygenase-2 (COX-2), suggesting a possible mechanism of action. These findings position the compound as a viable candidate for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its therapeutic potential, 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one has also been explored for its role in chemical biology. A recent preprint on ChemRxiv (2024) detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The compound's unique photophysical properties enable real-time monitoring of oxidative stress, offering a valuable tool for studying cellular redox dynamics. This application opens new avenues for research in neurodegenerative diseases and aging, where ROS play a critical role.

Despite these advancements, challenges remain in the clinical translation of 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into viable therapeutics. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile and the exploration of novel delivery systems to enhance its therapeutic index.

In conclusion, 3-(2-Methyl-5-oxocyclohexyl)-3,4-dihydropyrimidin-4-one (CAS: 2138535-56-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities and applications underscore its potential as a cornerstone for future drug discovery and development. Continued research and innovation will be crucial to unlocking its full therapeutic potential and addressing the unmet medical needs of various diseases.